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Compound of Interest

Compound Name: 2,4-Dihydroxyphenylacetic acid

Cat. No.: B140586 Get Quote

For researchers and professionals engaged in drug development and other scientific

endeavors, the responsible management of chemical waste is paramount. This guide outlines

the essential procedures for the safe disposal of 2,4-Dihydroxyphenylacetic acid, ensuring

the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risks. 2,4-Dihydroxyphenylacetic
acid is categorized as a hazardous substance that can cause skin, eye, and respiratory

irritation[1].

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Item Specification

Eye Protection
Safety glasses with side-shields or goggles

conforming to EN166 or NIOSH standards[2].

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber)

[2]. Gloves must be inspected prior to use[2].

Skin and Body Protection
Laboratory coat and appropriate protective

clothing to prevent skin exposure.

Respiratory Protection

Generally not required under normal conditions

with adequate ventilation. For large spills or in

poorly ventilated areas, use a NIOSH/MSHA or

European Standard EN 136 approved

respirator[3].

In the event of exposure, follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention[4][5].

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice/attention[4][5].

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention[3].

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician[2][4][5].

Step-by-Step Disposal Procedure
The disposal of 2,4-Dihydroxyphenylacetic acid must be handled in accordance with local,

state, and federal regulations[1]. It is classified as hazardous waste and should not be released

into the environment[2][6].

Waste Collection:
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Collect surplus and non-recyclable 2,4-Dihydroxyphenylacetic acid and any

contaminated materials (e.g., absorbent paper, gloves, containers) as hazardous waste[2].

For spills, soak up the material with an inert absorbent material and place it in a suitable

container for disposal[2]. Avoid generating dust[1][4][6][7].

Container Management:

Use a dedicated, suitable, and sealable container for the waste. The container must be

compatible with the chemical[8].

Clearly label the container with the words "HAZARDOUS WASTE" and the full chemical

name: "2,4-Dihydroxyphenylacetic acid"[8].

Keep the waste container tightly closed except when adding waste[2][4][5][8].

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and bases[4][5][7].

Ensure that the storage area is secure and under the control of the generator[8].

Professional Disposal:

Do not pour 2,4-Dihydroxyphenylacetic acid down the drain[2][7].

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal company to arrange for pickup and disposal[2][4][7].

Provide the disposal service with the Safety Data Sheet (SDS) and any other relevant

information about the waste[2].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,4-
Dihydroxyphenylacetic acid.
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Start: 2,4-Dihydroxyphenylacetic
Acid for Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste
(Solid, Solutions, Contaminated Materials)

Place in a Labeled, Sealed,
Compatible Waste Container

Label: 'HAZARDOUS WASTE'
'2,4-Dihydroxyphenylacetic acid'

Store in a Cool, Dry,
Well-Ventilated Area

Contact EHS or Licensed
Waste Disposal Service

End: Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,4-Dihydroxyphenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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